![molecular formula C12H10Cl2N2S B5707320 2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine](/img/structure/B5707320.png)
2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine
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Overview
Description
2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of pyrimidine derivatives and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine involves the inhibition of certain enzymes and pathways in cells. It has been found to inhibit the growth of fungal cells by interfering with their cell wall synthesis. It also inhibits the production of pro-inflammatory cytokines, which are responsible for the inflammatory response in the body. In cancer cells, it has been found to induce apoptosis, or programmed cell death, by activating certain signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects on the body. It has been found to reduce inflammation and oxidative stress in the body, which are associated with various diseases such as cancer, diabetes, and cardiovascular diseases. It has also been found to have antifungal activity against various fungal species, including Candida albicans and Aspergillus fumigatus.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine in lab experiments include its high potency and selectivity towards certain enzymes and pathways. It is also relatively easy to synthesize and purify, making it a cost-effective reagent for research purposes. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for the research on 2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine. One direction is the development of new derivatives with improved potency and selectivity towards specific enzymes and pathways. Another direction is the study of its potential use as a pesticide and herbicide, which could have significant implications for agriculture and environmental protection. Additionally, further studies are needed to determine its safety and efficacy in vivo, which could pave the way for its use in clinical applications.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been studied extensively for its mechanism of action and physiological effects, and has shown promising results in various fields of research. While further studies are needed to determine its safety and efficacy in vivo, the research on this compound has significant implications for the development of new drugs and therapies for various diseases.
Synthesis Methods
The synthesis of 2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine involves the reaction of 2,4-dichlorobenzyl chloride with 4-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine in the presence of a base such as potassium carbonate. The reaction occurs at room temperature and the product is obtained in high yield after purification.
Scientific Research Applications
2-[(2,4-dichlorobenzyl)thio]-4-methylpyrimidine has been studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit antifungal, anti-inflammatory, and anticancer activities. It has also been studied for its potential use as a pesticide and herbicide.
properties
IUPAC Name |
2-[(2,4-dichlorophenyl)methylsulfanyl]-4-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl2N2S/c1-8-4-5-15-12(16-8)17-7-9-2-3-10(13)6-11(9)14/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKRZYIGTXNVHRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)SCC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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